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Compound of Interest

Compound Name: AVN-944

Cat. No.: B1256984

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility and stability of AVN-944 in
dimethyl sulfoxide (DMSO), a common solvent for in vitro and in vivo studies. The following
protocols and data are intended to guide researchers in the proper handling and storage of
AVN-944 solutions to ensure experimental accuracy and reproducibility.

AVN-944 Overview

AVN-944, also known as VX-944, is a potent and selective, non-competitive inhibitor of inosine
monophosphate dehydrogenase (IMPDH).[1][2][3] IMPDH is a rate-limiting enzyme in the de
novo synthesis of guanine nucleotides. By inhibiting this enzyme, AVN-944 disrupts DNA and
RNA synthesis, leading to the inhibition of cell proliferation and the induction of apoptosis.[1] It
has demonstrated anti-cancer activity in various models, including multiple myeloma and
prostate cancer.[1][3][4]

Solubility of AVN-944 in DMSO

The solubility of AVN-944 in DMSO has been reported by various suppliers, with some
variation in the exact values. This variability may be attributed to factors such as the purity of
the compound, the water content of the DMSO, and the use of physical methods like sonication
to aid dissolution.

Table 1: Reported Solubility of AVN-944 in DMSO
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Molar
Supplier/Source Reported Solubility Concentration Notes
(approx.)
Requires sonication;
hygroscopic DMSO
MedchemExpress 100 mg/mL 209.42 mM o
can significantly
impact solubility.[4]
Cayman Chemical 30 mg/mL 62.83 mM -
) ] Solution is clear at this
Sigma-Aldrich 2 mg/mL 4.19 mM

concentration.

Key Recommendation: It is crucial to use newly opened, anhydrous grade DMSO to achieve
maximal solubility, as DMSO is hygroscopic and absorbed water can reduce the solubility of
AVN-944.[4] The use of sonication or gentle warming (e.g., to 37°C) can also facilitate the

dissolution of higher concentrations.[5]

Stability and Storage of AVN-944 in DMSO

Proper storage of AVN-944 stock solutions in DMSO s critical to maintain its biological activity

and ensure the reliability of experimental results.

Table 2: Recommended Storage Conditions for AVN-944 in DMSO

Storage

Source Duration Notes
Temperature
MedchemExpress -80°C 2 years -
MedchemExpress -20°C 1 year -
General guideline for
Selleckchem small molecule
-20°C 3 months )
(General) compounds in DMSO.
[5]
Key Recommendations:
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e For long-term storage, it is recommended to store AVN-944 stock solutions at -80°C.
e For short-term use, storage at -20°C is acceptable.

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is advisable to
prepare small aliquots of the stock solution.[5]

» Before use, allow the frozen stock solution to thaw completely and bring it to room
temperature. Ensure the solution is homogeneous by vortexing gently.

Experimental Protocols

Protocol for Preparing a Concentrated Stock Solution of
AVN-944 in DMSO

This protocol describes the preparation of a 10 mM stock solution of AVN-944 in DMSO.

Materials:

AVN-944 powder (CAS: 297730-17-7, Molecular Weight: 477.51 g/mol )[1][4]

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated scale

Vortex mixer

Sonicator (optional)

Procedure:

o Calculate the required mass of AVN-944.

o For 1 mL of a 10 mM stock solution, the required mass is:

» Mass (mg) =10 mmol/L*1 mL* (1 L/1000 mL) *477.51 g/mol * (1000 mg/1Q) =
4.7751 mg

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1256984?utm_src=pdf-body
https://www.selleckchem.com/qa.html
https://www.benchchem.com/product/b1256984?utm_src=pdf-body
https://www.benchchem.com/product/b1256984?utm_src=pdf-body
https://www.benchchem.com/product/b1256984?utm_src=pdf-body
https://www.caymanchem.com/product/21284/avn-944
https://www.medchemexpress.com/AVN-944.html
https://www.benchchem.com/product/b1256984?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Weigh the AVN-944 powder:

o Carefully weigh out the calculated amount of AVN-944 powder using a calibrated
analytical balance and place it in a sterile vial.

Add DMSO:

o Add the desired volume of anhydrous DMSO to the vial containing the AVN-944 powder.

Dissolve the compound:
o Vortex the solution until the AVN-944 is completely dissolved.

o If necessary, use a sonicator for a few minutes to aid dissolution, being careful to avoid
excessive heating of the sample.

Storage:

o Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize
freeze-thaw cycles.

o Store the aliquots at -20°C for short-term use or -80°C for long-term storage.

Protocol for Assessing the Stability of AVN-944 in DMSO

This protocol provides a general framework for evaluating the stability of an AVN-944 stock
solution in DMSO over time using High-Performance Liquid Chromatography (HPLC).

Materials:

AVN-944 in DMSO stock solution

HPLC system with a suitable detector (e.g., UV-Vis)

Appropriate HPLC column (e.g., C18)

Mobile phase solvents (e.g., acetonitrile, water with a modifier like formic acid or
trifluoroacetic acid)
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 Incubators or storage units at desired temperatures (e.g., room temperature, 4°C, -20°C,
-80°C)

Procedure:

« Initial Analysis (Time Zero):

o Prepare a fresh stock solution of AVN-944 in DMSO at the desired concentration.

o Immediately dilute a small aliquot of the stock solution with the mobile phase to a suitable
concentration for HPLC analysis.

o Inject the sample into the HPLC system and record the chromatogram. The peak
corresponding to AVN-944 should be identified, and its area recorded. This serves as the
baseline (100% integrity).

o Sample Storage:

o Aliquot the remaining stock solution into multiple vials and store them under the desired
conditions (e.g., -20°C and -80°C).

e Time-Point Analysis:

[e]

At predetermined time points (e.g., 1 week, 1 month, 3 months, 6 months, 1 year), retrieve
an aliquot from each storage condition.

[e]

Allow the sample to thaw completely and come to room temperature.

o

Prepare the sample for HPLC analysis as described in step 1.

[¢]

Analyze the sample by HPLC using the same method as the initial analysis.

o Data Analysis:

o Compare the peak area of AVN-944 in the chromatograms from each time point to the
initial (time zero) peak area.
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o The appearance of new peaks or a decrease in the area of the AVN-944 peak indicates

degradation.

o Calculate the percentage of AVN-944 remaining at each time point relative to the initial

measurement.

Visualizations

AVN-944

AVN-944 Action

‘\
%Zatalyzes “Inhibition leads to
\

Ce¢|ular Processes

De Novo Guanine
Nucleotide Synthesis

Apoptosis

equired for

DNA/RNA Synthesis

equired for

Cell Proliferation

Click to download full resolution via product page

Caption: Signaling Pathway of AVN-944 Action.
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Caption: Experimental Workflow for AVN-944 Solubility and Stability Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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